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Compound of Interest

Compound Name: 2-Furanethanol

Cat. No.: B1268620

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Furanethanol (CAS: 35942-95-1) in a laboratory setting. The
information is intended for researchers, scientists, and professionals in drug development to
ensure safe handling and minimize risks.

Hazard Identification and Personal Protective
Equipment (PPE)

While a comprehensive Safety Data Sheet (SDS) for 2-Furanethanol is not readily available,
data from related furan compounds suggest that it should be handled with caution. The primary
anticipated hazards include skin and eye irritation or corrosion, and potential flammability. The
following PPE is mandatory to mitigate these risks.
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Protection Type

Recommended Equipment

Specification

Eye and Face Protection

Safety Goggles or Face Shield

Must provide a complete seal
around the eyes to protect

against splashes.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Inspect for
tears or degradation before

use.

Body Protection

Laboratory Coat

Long-sleeved, flame-retardant
lab coat to protect against skin

contact.

Respiratory Protection

Fume Hood

All handling of 2-Furanethanol
should be conducted in a

certified chemical fume hood.

Operational Plan for Handling 2-Furanethanol

Adherence to a strict operational workflow is critical for safety. The following step-by-step

process outlines the correct procedure for handling this chemical.

e Preparation:

o Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

o Gather all necessary equipment, including PPE, spill containment materials (such as

absorbent pads), and waste containers.

o Clearly label all containers with the chemical name and hazard symbols.

e Handling:

o Don all required PPE before opening the primary container.

o Perform all transfers and manipulations of 2-Furanethanol within the fume hood.
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o Use caution to avoid splashes and the generation of aerosols.

o Keep the container sealed when not in use.

e Post-Handling:

o Wipe down the work area within the fume hood with an appropriate solvent.

o Remove PPE in the correct order to avoid cross-contamination. Gloves should be

removed last.

o Wash hands thoroughly with soap and water after handling is complete.

Emergency Procedures

Scenario

Immediate Action

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move to fresh air. If breathing is difficult,

Inhalation - : .
administer oxygen. Seek medical attention.
Evacuate the immediate area. Use absorbent
Spil material to contain the spill. Place the
pi

contaminated material into a sealed, labeled

waste container.

Disposal Plan

Proper disposal of 2-Furanethanol and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

o Waste Segregation:
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o Collect all liquid waste containing 2-Furanethanol in a designated, sealed, and clearly
labeled hazardous waste container.

o Contaminated solid waste (e.g., gloves, absorbent pads) should be placed in a separate,
sealed, and labeled hazardous waste container.

o Waste Storage:

o Store hazardous waste containers in a designated, well-ventilated, and secondary
containment area away from incompatible materials.

o Waste Disposal:

o Arrange for the disposal of hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal contractor. Do
not dispose of 2-Furanethanol down the drain.

Workflow for Handling and Disposal of 2-
Furanethanol

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Furanethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268620#personal-protective-equipment-for-
handling-2-furanethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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